Cas no 159724-49-9 (Ethanone,1-(2,3-diaminophenyl)-)

Ethanone,1-(2,3-diaminophenyl)- structure
159724-49-9 structure
Product Name:Ethanone,1-(2,3-diaminophenyl)-
CAS No:159724-49-9
MF:C8H10N2O
MW:150.177801609039
CID:109316
PubChem ID:18413817
Update Time:2025-04-18

Ethanone,1-(2,3-diaminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,3-diaminophenyl)-
    • 2,3-diaminoacetophenone
    • monoacetylphenylenediamine
    • Ethanone, 1-(2,3-diaminophenyl)- (9CI)
    • 1-(2,3-diaminophenyl)ethanone
    • Ethanone, 1-(2,3-diaminophenyl)-
    • 1-(2,3-Diamino-phenyl)-ethanone
    • AKOS006327720
    • 159724-49-9
    • ZYDILTJZICMURJ-UHFFFAOYSA-N
    • SCHEMBL505381
    • Inchi: 1S/C8H10N2O/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,9-10H2,1H3
    • InChI Key: ZYDILTJZICMURJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=C(C=1N)N

Computed Properties

  • Exact Mass: 150.07900
  • Monoisotopic Mass: 150.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.1A^2

Experimental Properties

  • PSA: 69.11000
  • LogP: 2.21600

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